2-Ethylhexyl iodide
Overview
Description
2-Ethylhexyl iodide, also known as 2-Ethyl-1-iodohexane, is a chemical compound with the molecular formula C8H17I . It is used in laboratory chemicals and the manufacture of substances .
Synthesis Analysis
The synthesis of 2-Ethylhexyl iodide can be achieved through the Williamson Ether Synthesis, an SN2 reaction involving an alkyl halide and an alkoxide .Molecular Structure Analysis
The molecular structure of 2-Ethylhexyl iodide is represented by the linear formula CH3(CH2)3CH(C2H5)CH2I . It has a molecular weight of 240.13 .Physical And Chemical Properties Analysis
2-Ethylhexyl iodide is a liquid at room temperature . It has a density of 1.337 g/mL at 25 °C , a boiling point of 90 °C/18 mmHg , and a refractive index (n20/D) of 1.491 .Scientific Research Applications
1. Organic Synthesis and Carbocyclization
2-Ethylhexyl iodide has applications in organic synthesis, particularly in carbocyclization reactions. Harada, Kitano, and Mizunashi (2007) demonstrated the use of 2-ethylhexyl iodide in iodine-atom-transfer-type carbocyclization, creating diiodomethylene tetrahydrofurans, which are useful in various organic syntheses (Harada, Kitano, & Mizunashi, 2007).
2. Electrochemical Analysis and Battery Applications
In the realm of electrochemistry, 2-ethylhexyl iodide finds use in the study of poly(3,4-ethylenedioxythiophene) behavior in iodide solutions, which is significant for electroanalysis and rechargeable battery applications (Biallozor & Kupniewska, 2000).
3. Nanotechnology and Material Science
In nanotechnology, 2-ethylhexyl iodide is used in the synthesis of silver and silver iodide nanocrystals, where it acts as a stabilizing agent in water-in-CO2 reverse microemulsions, creating nanocrystals with potential applications in various fields (Liu et al., 2005).
4. Photovoltaic and Solar Cell Applications
2-Ethylhexyl iodide is also relevant in the development of high-performance solar cells. Chang et al. (2015) explored the use of this compound in creating conductive fullerene materials as electron transport layers in polymer solar cells, enhancing their efficiency and stability (Chang et al., 2015).
5. Environmental and Analytical Chemistry
In environmental and analytical chemistry, 2-ethylhexyl iodide plays a role in the sensitive gas chromatography method for analyzing trace amounts of iodide in seaweed, proving its utility in precise analytical applications (Lin et al., 2003).
Safety and Hazards
2-Ethylhexyl iodide is classified as a skin irritant (Category 2), eye irritant (Category 2), and may cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3) . It is recommended to avoid breathing its mist or vapors, and to use personal protective equipment such as gloves and eye protection .
Mechanism of Action
Target of Action
2-Ethylhexyl iodide is a chemical compound with the molecular formula C8H17I It is used in various industrial applications, but its specific biological targets are not well-documented in the literature
Pharmacokinetics
It’s known that the compound has a boiling point of90 °C/18 mmHg and a density of 1.337 g/mL at 25 °C , which may influence its bioavailability and pharmacokinetic properties.
properties
IUPAC Name |
3-(iodomethyl)heptane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17I/c1-3-5-6-8(4-2)7-9/h8H,3-7H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WNPGSEJRPYSCDQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC(CC)CI |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10883705 |
Source
|
| Record name | Heptane, 3-(iodomethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10883705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
240.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Yellow liquid; [Sigma-Aldrich MSDS] |
Source
|
| Record name | 2-Ethylhexyl iodide | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/19596 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
2-Ethylhexyl iodide | |
CAS RN |
1653-16-3 |
Source
|
| Record name | 3-(Iodomethyl)heptane | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1653-16-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Heptane, 3-(iodomethyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001653163 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Heptane, 3-(iodomethyl)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Heptane, 3-(iodomethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10883705 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(iodomethyl)heptane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.015.201 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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